5-[1-(4-Chlorophenyl)sulfonylpiperidin-4-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-chlorophenyl)sulfonylpiperidin-4-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H20ClN3O4S/c1-27-17-6-2-14(3-7-17)19-22-20(28-23-19)15-10-12-24(13-11-15)29(25,26)18-8-4-16(21)5-9-18/h2-9,15H,10-13H2,1H3
• InChI Key: NBTCWAOSICHROS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H20ClN3O4S
• Molecular Weight: 433.9 g/mol

Description

This compound is a derivative of 1,3,4-oxadiazole and piperidine, both of which are pharmacologically important moieties. It has been synthesized and studied for its biological activity, particularly its inhibitory activity against urease.

Synthesis Analysis

The synthesis of this compound involves several steps. Starting from 4-chlorobenzoic acid, the compound is synthesized through esterification, hydrazination, salt formation, and cyclization to afford 5-(4-chlorophen-yl)-1,3,4-thiadiazole-2-thiol. This intermediate is then converted into sulfonyl chloride, followed by a nucleophilic attack of the amines to give the final product.

Molecular Structure Analysis

The structures of the synthesized molecules were elucidated using spectral data analysis by 1H-NMR, 13C-NMR, IR, and EI-MS.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include esterification, hydrazination, salt formation, cyclization, and nucleophilic substitution.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral potential. . Further investigations into its mechanism of action and broader antiviral effects could be valuable.

Anti-Inflammatory Properties

• Although not directly studied for anti-inflammatory effects, related indole derivatives have shown promising results. . Investigating the anti-inflammatory potential of our compound could be worthwhile.

Antifungal Applications

• . Investigate whether our compound exhibits antifungal activity against specific fungal strains.

Herbicidal Potential

• . Explore whether our compound could serve as a potential herbicide or contribute to weed control.

Anticonvulsant Activity

• . Investigate whether our compound exhibits similar properties and explore its potential in treating neurological disorders.

Tumor Cell Growth Inhibition

• . Investigate whether our compound shows similar effects and explore its potential as an anticancer agent.

Future Directions

The synthesized compounds have shown promising biological activity, particularly as urease inhibitors. These new urease inhibitors could potentially replace existing drugs after their evaluation in comprehensive in vivo studies.